Cas no 83258-28-0 (1-(1,4-dimethyl-3-cyclohexen-1-yl)-2-buten-1-one)

• Product name: 1-(1,4-dimethyl-3-cyclohexen-1-yl)-2-buten-1-one
• CAS No: 83258-28-0
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 988676
• PubChem ID: 6365840

1-(1,4-dimethyl-3-cyclohexen-1-yl)-2-buten-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-3-cyclohexen-1-yl)-2-buten-1-one
• EINECS 280-346-9
• 83258-28-0

• Inchi： InChI=1S/C12H18O/c1-4-5-11(13)12(3)8-6-10(2)7-9-12/h4-6H,7-9H2,1-3H3/b5-4+
• InChI Key： QYSXZPZYXWWJGS-SNAWJCMRSA-N
• SMILES： CC=CC(=O)C1(CCC(=CC1)C)C

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.5